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Compound of Interest

Compound Name: 1,2-Dibromocyclohexane

Cat. No.: B1204518

Essential Safety and Handling Guide for 1,2-
Dibromocyclohexane

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for laboratory personnel handling 1,2-Dibromocyclohexane. Adherence to
these guidelines is critical for ensuring the safety of researchers, scientists, and drug
development professionals.

Hazard Identification and Safety Data Summary

1,2-Dibromocyclohexane is a chemical that may cause irritation to the eyes, skin, and
respiratory tract.[1] Some classifications indicate it is harmful if swallowed and can cause
serious eye and skin irritation.[2][3] The full toxicological properties of this substance have not
been completely investigated.[1]
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Property Value Source(s)
Appearance Clear to light yellow liquid [1114]

Odor Odorless [4]
Molecular Formula C6H10Br2 [2]
Molecular Weight 241.95 g/mol [2]

Boiling Point 145 °C /293 °F @ 100 mmHg [4]

Flash Point >110°C/> 230 °F [1][4]
Specific Gravity 1.780 [4]

Vapor Density 8.34 [4]

Incompatibilities

Strong oxidizing agents, strong

[1]14]

bases

Hazardous Decomposition

Carbon monoxide, carbon

[1]14]

dioxide, hydrogen bromide

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the foundation of safe handling. The following equipment

must be worn at all times when working with 1,2-Dibromocyclohexane.
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PPE Category

Specification

Eye and Face

Chemical safety goggles or a face shield are
mandatory to protect against splashes.[5]
Standard safety glasses do not provide

adequate protection against chemical splashes.

[5]

Hand Protection

Chemical-resistant gloves (e.g., nitrile,
neoprene) must be worn. Inspect gloves for any

signs of degradation or puncture before use.

Body Protection

A fully buttoned laboratory coat, long pants, and
closed-toe shoes are the minimum
requirements.[5] For tasks with a higher risk of
splashing, a chemical-resistant apron or

coveralls should be used.[5][6]

Respiratory

Work should be conducted in a well-ventilated
area or a chemical fume hood. If ventilation is
inadequate or if aerosols may be generated, a
NIOSH-approved respirator with an organic

vapor cartridge is required.[1][7]

Operational Plan: Step-by-Step Handling Protocol

1

N

. Preparation and Engineering Controls:

Ensure a chemical fume hood is operational and available.

Verify that an eyewash station and safety shower are accessible and unobstructed.[1]

Prepare all necessary equipment and reagents before handling the chemical.

Have an appropriate spill kit readily available. The kit should contain an inert absorbent

material such as sand, earth, or vermiculite.[1]

. Handling 1,2-Dibromocyclohexane:
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» Don all required PPE as specified in the table above.

e Conduct all work involving 1,2-Dibromocyclohexane within a certified chemical fume hood
to minimize inhalation exposure.[2]

e Avoid direct contact with skin and eyes.[1][2]

o Use non-sparking tools to prevent ignition sources.[3]

» Keep containers tightly closed when not in use.[1][2]

3. Storage:

» Store 1,2-Dibromocyclohexane in a cool, dry, and well-ventilated area.[1][2]

o Keep it segregated from incompatible materials, particularly strong oxidizing agents and
strong bases.[1][4]

Ensure the container is clearly labeled and tightly sealed.[2]

Emergency Procedures
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Emergency Situation First Aid and Response Protocol

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting
Eye Contact i i )

the upper and lower eyelids. Seek immediate

medical attention.[1]

Remove contaminated clothing and shoes

immediately. Flush the affected skin area with
Skin Contact plenty of water for at least 15 minutes. Seek

medical attention if irritation develops or

persists.[1]

Move the individual to fresh air. If breathing is
) difficult, provide oxygen. If breathing has
Inhalation o o o
stopped, administer artificial respiration. Seek

immediate medical attention.[1][2]

Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth with water
) and have them drink 2-4 cupfuls of water or
Ingestion i i i
milk. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[1]

Evacuate the area and remove all ignition

sources.[3] Wearing appropriate PPE, contain
Spill the spill using an inert absorbent material.[1]

Collect the absorbed material into a suitable,

sealed container for disposal.[3][7]

Disposal Plan
All waste containing 1,2-Dibromocyclohexane is to be considered hazardous waste.
o Waste Collection: Collect all 1,2-Dibromocyclohexane waste, including contaminated

absorbent materials and disposable PPE, in a designated and clearly labeled hazardous
waste container.
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o Container Management: Keep the waste container tightly closed and store it in a designated
hazardous waste accumulation area.

» Disposal Method: Disposal must be carried out by a licensed chemical waste disposal
company.[2] Approved disposal methods include controlled incineration with flue gas
scrubbing.[2] Do not dispose of this chemical down the drain or in regular trash.[2]

Procedural Workflow Diagram

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.chemicalbook.com/msds/1-2-dibromocyclohexane.pdf
https://www.chemicalbook.com/msds/1-2-dibromocyclohexane.pdf
https://www.chemicalbook.com/msds/1-2-dibromocyclohexane.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Workflow for Handling 1,2-Dibromocyclohexane
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Caption: Logical workflow for the safe handling and disposal of 1,2-Dibromocyclohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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